Cas no 26091-76-9 ((+/-)-heraclenol)

(+/-)-heraclenol structure
(+/-)-heraclenol structure
Product Name:(+/-)-heraclenol
CAS No:26091-76-9
MF:C16H16O6
MW:304.294645309448
MDL:MFCD03427309
CID:2075476
PubChem ID:328236
Update Time:2025-04-23

(+/-)-heraclenol Chemical and Physical Properties

Names and Identifiers

    • (+/-)-heraclenol
    • (R)-geraclenol
    • (R)-heraclenol
    • 8-(2,3-dihydroxy-3-methylbutoxy)psoralen
    • 8-(2',3'-dihydroxyisopentyloxy)psoralen
    • 9-(2,3-dihydroxy-3-methyl-butoxy)-furo[3,2-g]chromen-7-one
    • aviprin
    • Heraclenin-hydrat , Heraclenol
    • Heraclenin-hydrat
    • Heraclenol
    • 9-(2,3-dihydroxy-3-methylbutoxy)furo[3,2-g]chromen-7-one
    • HMS3344K11
    • Q27165654
    • ( inverted exclamation markA)-Heraclenol
    • NS00097261
    • AKOS032948363
    • CS-0891248
    • NCGC00179981-01
    • 118407-74-2
    • MEGxp0_000083
    • komalin
    • NSC-306227
    • 7H-Furo[3,2-g][1]benzopyran-7-one, 9-(2,3-dihydroxy-3-methylbutoxy)-,(S)-
    • 9-[(2R)-2,3-dihydroxy-3-methylbutoxy]furo[3,2-g]chromen-7-one
    • Isosaxalin; Heraclenol
    • CHEMBL454062
    • HY-N4052A
    • ACon1_001942
    • 26091-76-9
    • BDBM50361380
    • NSC306227
    • 9-(2,3-dihydroxy-3-methylbutoxy)-2H-furo[3,2-g]chromen-2-one
    • HERALENOL
    • 9-(2,3-dihydroxy-3-methylbutoxy)-7-furo[3,2-g][1]benzopyranone
    • CHEBI:93899
    • BRD-A77050075-001-01-8
    • 7H-Furo[3,2-g][1]benzopyran-7-one, 9-[(2R)-2,3-dihydroxy-3-methylbutoxy]-
    • MDL: MFCD03427309
    • Inchi: 1S/C16H16O6/c1-16(2,19)11(17)8-21-15-13-10(5-6-20-13)7-9-3-4-12(18)22-14(9)15/h3-7,11,17,19H,8H2,1-2H3
    • InChI Key: FOINLJRVEBYARJ-UHFFFAOYSA-N
    • SMILES: O(C1C2=C(C=CC(=O)O2)C=C2C=COC=12)CC(C(C)(C)O)O

Computed Properties

  • Exact Mass: 304.09468823g/mol
  • Monoisotopic Mass: 304.09468823g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 460
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 89.1Ų

(+/-)-heraclenol Security Information

  • Hazardous Material transportation number:UN 3077 9 / PGIII
  • Hazard Category Code: 50
  • Safety Instruction: 61
  • Hazardous Material Identification: N

(+/-)-heraclenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
SMB00125-1MG
Heraclenol
26091-76-9
1mg
¥2557.56 2023-09-14

Additional information on (+/-)-heraclenol

Professional Introduction to Compound with CAS No. 26091-76-9 and Product Name (+/-)-Heraclenol

The compound with the CAS number 26091-76-9 and the product name (+/-)-Heraclenol represents a significant area of interest in the field of chemobiology and pharmaceutical research. This compound, belonging to the class of naturally derived terpenoids, has garnered attention due to its unique structural properties and potential biological activities. The exploration of such molecules is crucial for the development of novel therapeutic agents, particularly in addressing complex diseases that require targeted interventions.

In recent years, there has been a surge in research focused on identifying and characterizing bioactive natural products. (+/-)-Heraclenol, with its complex stereochemistry, has emerged as a promising candidate for further investigation. Its molecular structure, characterized by a labdane derivative framework, suggests potential interactions with various biological targets. This has prompted extensive studies to elucidate its pharmacological profile and explore its applications in drug discovery.

The stereochemical configuration of (+/-)-Heraclenol plays a pivotal role in determining its biological activity. The presence of multiple chiral centers in its structure allows for diverse functionalization, which can be leveraged to develop derivatives with enhanced efficacy and selectivity. Recent advancements in synthetic chemistry have enabled the efficient preparation of enantiomerically pure forms of this compound, facilitating more precise pharmacological evaluations.

One of the most compelling aspects of (+/-)-Heraclenol is its potential as an anti-inflammatory agent. In preclinical studies, it has demonstrated significant inhibitory effects on key pro-inflammatory cytokines such as TNF-α and IL-6. These findings are particularly relevant in the context of chronic inflammatory diseases, where traditional therapies often face limitations due to side effects or resistance mechanisms. The mechanism of action appears to involve modulation of signaling pathways that regulate immune responses, offering a novel approach to managing inflammation.

Beyond its anti-inflammatory properties, (+/-)-Heraclenol has also shown promise in other therapeutic areas. Notably, it has exhibited cytotoxic effects against certain cancer cell lines in vitro. This activity is attributed to its ability to induce apoptosis and inhibit proliferation in malignant cells while sparing healthy tissues. These preliminary results have spurred interest in developing (+/-)-Heraclenol-based formulations for oncological applications.

The synthesis and structural optimization of (+/-)-Heraclenol have been areas of intense focus for synthetic chemists. Recent methodologies have improved the yield and purity of this compound, making it more feasible for large-scale production and clinical trials. Techniques such as asymmetric hydrogenation and biocatalysis have been particularly effective in achieving enantiopure forms without resorting to harsh chemical conditions.

From a regulatory perspective, the development of (+/-)-Heraclenol as a therapeutic agent must adhere to stringent guidelines to ensure safety and efficacy. Current research is ongoing to meet these requirements, with Phase I clinical trials being planned to assess its tolerability and pharmacokinetic properties in human subjects. These trials will provide critical data on dosing regimens and potential side effects, guiding future development efforts.

The role of computational modeling in understanding the interactions between (+/-)-Heraclenol and biological targets cannot be overstated. Advanced computational techniques have enabled researchers to predict binding affinities and identify potential drug-receptor interactions with high accuracy. This approach complements experimental studies by providing insights into molecular recognition processes, thereby expediting the drug discovery pipeline.

In conclusion, (+/-)-Heraclenol, with its CAS number 26091-76-9, represents a fascinating molecule with significant therapeutic potential. Its unique structural features and demonstrated biological activities make it a valuable candidate for further research and development. As our understanding of its pharmacological properties continues to grow, so does the likelihood that it will contribute to advancements in medicine, offering new hope for patients suffering from various diseases.

Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen